![molecular formula C16H23N3OS B5631319 3-ethyl-5-{[4-(3-methylbutoxy)benzyl]thio}-4H-1,2,4-triazole](/img/structure/B5631319.png)
3-ethyl-5-{[4-(3-methylbutoxy)benzyl]thio}-4H-1,2,4-triazole
Description
“3-ethyl-5-{[4-(3-methylbutoxy)benzyl]thio}-4H-1,2,4-triazole” is a chemical compound that belongs to the class of triazoles . Triazoles are nitrogenous heterocyclic compounds that contain two carbon and three nitrogen atoms in a five-membered ring . They are known for their versatile biological activities and are present as a central structural component in a number of drug classes .
Molecular Structure Analysis
Triazole compounds, including “3-ethyl-5-{[4-(3-methylbutoxy)benzyl]thio}-4H-1,2,4-triazole”, are characterized by a five-membered aromatic azole chain containing two carbon and three nitrogen atoms . This unique structure allows them to readily bind in the biological system with a variety of enzymes and receptors .Scientific Research Applications
Organic Synthesis
3-ethyl-5-{[4-(3-methylbutoxy)benzyl]thio}-4H-1,2,4-triazole: can serve as a precursor in organic synthesis, particularly in the construction of more complex molecules. Its triazole core can undergo various chemical reactions, including nucleophilic substitution and electrophilic addition, making it a valuable building block for synthesizing pharmaceuticals and agrochemicals .
Medicinal Chemistry
In medicinal chemistry, triazole derivatives are explored for their potential therapeutic effects. They often exhibit biological activity that can be harnessed in drug design and development. This specific triazole compound could be investigated for its pharmacological properties, such as antimicrobial or anticancer activities .
Material Science
The triazole ring system is known for its thermal stability and ability to form coordination complexes with metals. These properties make it useful in material science for developing new polymers, coatings, and metal-organic frameworks with potential applications in electronics, catalysis, and gas storage .
Agricultural Research
Triazole compounds have been used in agriculture as fungicides and plant growth regulators. The subject compound could be studied for its efficacy in protecting crops from fungal diseases or in regulating plant growth to improve yield .
Environmental Science
In environmental science, triazole derivatives can be utilized in the remediation of pollutants. Their ability to bind to heavy metals and organic pollutants may be applied in water treatment processes to remove contaminants from the environment .
Industrial Applications
The chemical stability and reactivity of triazoles make them suitable for various industrial applications. They can be used as corrosion inhibitors in metal processing, as dyes in textile manufacturing, and as additives in lubricants to improve performance .
properties
IUPAC Name |
5-ethyl-3-[[4-(3-methylbutoxy)phenyl]methylsulfanyl]-1H-1,2,4-triazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23N3OS/c1-4-15-17-16(19-18-15)21-11-13-5-7-14(8-6-13)20-10-9-12(2)3/h5-8,12H,4,9-11H2,1-3H3,(H,17,18,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
URKPDGAHDBHJHF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NC(=NN1)SCC2=CC=C(C=C2)OCCC(C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23N3OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-ethyl-5-{[4-(3-methylbutoxy)benzyl]sulfanyl}-1H-1,2,4-triazole | |
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